Cas no 346700-52-5 (Benzenemethanamine,4-(1-methylethyl)-N-(phenylmethyl)-)

• Product Name: Benzenemethanamine,4-(1-methylethyl)-N-(phenylmethyl)-
• CAS No: 346700-52-5
• MF: C₁₇H₂₁N
• MW: 239.35534453392
• CID: 321201
• PubChem ID: 1219575
• Update Time: 2025-04-19

Benzenemethanamine,4-(1-methylethyl)-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,4-(1-methylethyl)-N-(phenylmethyl)-
• 1-phenyl-N-[(4-propan-2-ylphenyl)methyl]methanamine
• Benzyl-(4-isopropylbenzyl)amine
• BENZYL-(4-ISOPROPYL-BENZYL)-AMINE
• {[4-(methylethyl)phenyl]methyl}benzylamine
• AC1LOEY7
• benzyl (4-isopropylbenzyl)amine
• CTK4H2816
• N-benzyl-1-(4-isopropylphenyl)methanamine
• Oprea1_174745
• Oprea1_846021
• CHEMBL1740973
• 1-Phenyl-N-{[4-(propan-2-yl)phenyl]methyl}methanamine
• DTXSID30361090
• 346700-52-5
• AKOS000225789
• SCHEMBL16980542
• benzyl(([4-(propan-2-yl)phenyl]methyl))amine
• WNA70052
• FT-0644474
• 4-fluoro-1H-indol--methylamine
• benzyl-(4-isopropyl-benzyl)amine
• Z57327549
• SB80644
• J-019703
• N-benzyl(4-isopropylphenyl)methanamine
• AK-968/11658088
• DB-022618
• benzyl[(4-isopropylphenyl)methyl]amine

• MDL： MFCD01445305
• Inchi： 1S/C17H21N/c1-14(2)17-10-8-16(9-11-17)13-18-12-15-6-4-3-5-7-15/h3-11,14,18H,12-13H2,1-2H3
• InChI Key： WXMQWRUCKUXXPJ-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CC=1)CC1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 239.16700
• Monoisotopic Mass: 239.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 4.49070

Benzenemethanamine,4-(1-methylethyl)-N-(phenylmethyl)- Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT